3β-(β-D-Glucopyranosyloxy)urs-12-en-28-oic acid
3β-(β-D-Glucopyranosyloxy)urs-12-en-28-oic acid
Brand Name:
Vulcanchem
CAS No.:
14297-94-0
VCID:
VC0081226
InChI:
InChI=1S/C36H58O8/c1-19-10-15-36(31(41)42)17-16-34(6)21(26(36)20(19)2)8-9-24-33(5)13-12-25(32(3,4)23(33)11-14-35(24,34)7)44-30-29(40)28(39)27(38)22(18-37)43-30/h8,19-20,22-30,37-40H,9-18H2,1-7H3,(H,41,42)/t19-,20+,22-,23+,24-,25+,26+,27-,28+,29-,30+,33+,34-,35-,36+/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)O)O)C)C)C2C1C)C)C(=O)O
Molecular Formula:
C36H58O8
Molecular Weight:
618.852
3β-(β-D-Glucopyranosyloxy)urs-12-en-28-oic acid
CAS No.: 14297-94-0
Main Products
VCID: VC0081226
Molecular Formula: C36H58O8
Molecular Weight: 618.852
| CAS No. | 14297-94-0 |
|---|---|
| Product Name | 3β-(β-D-Glucopyranosyloxy)urs-12-en-28-oic acid |
| Molecular Formula | C36H58O8 |
| Molecular Weight | 618.852 |
| IUPAC Name | (1S,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-1,2,6a,6b,9,9,12a-heptamethyl-10-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid |
| Standard InChI | InChI=1S/C36H58O8/c1-19-10-15-36(31(41)42)17-16-34(6)21(26(36)20(19)2)8-9-24-33(5)13-12-25(32(3,4)23(33)11-14-35(24,34)7)44-30-29(40)28(39)27(38)22(18-37)43-30/h8,19-20,22-30,37-40H,9-18H2,1-7H3,(H,41,42)/t19-,20+,22-,23+,24-,25+,26+,27-,28+,29-,30+,33+,34-,35-,36+/m1/s1 |
| Standard InChIKey | NJUBKIDOECVYND-YDMYVTAASA-N |
| SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC6C(C(C(C(O6)CO)O)O)O)C)C)C2C1C)C)C(=O)O |
| Last Modified | Aug 20 2021 |
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